(6R,7R)-7-[[2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(5-methyltetrazol-2-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
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Overview
Description
Cefteram is a semisynthetic, broad-spectrum, third-generation cephalosporin with antibacterial activity. Cefteram binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall. PBPs are enzymes involved in the terminal stages of assembling the bacterial cell wall and in reshaping the cell wall during growth and division. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This results in the weakening of the bacterial cell wall and causes cell lysis.
Scientific Research Applications
Chemical Synthesis and Characterization
This compound is involved in various chemical synthesis processes. For instance, it has been utilized in the synthesis of benzhydryl derivatives, with a notable example being the preparation of Benzhydryl(6R,7R)-3-hydroxymethyl-8-oxo-7-salicylideneamino-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate, characterized by IR and 1HNMR (Deng Fu-li, 2007). Additionally, novel derivatives such as 7-{[2-(4-Hydroxyphenyl)methylidene]amino}-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino}-3-{[(2-methyl-5,6-dioxo-1,2,5,6-tetrahydro-1,2,4-triazin-3-yl)sulfanyl]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid have been synthesized and elucidated using various techniques like LCMS, 1 H-NMR, and CHN (Ghulam Fareed et al., 2012).
Analytical and Pharmaceutical Applications
The compound's derivatives are instrumental in analytical and pharmaceutical contexts. For instance, it has been involved in the isolation and structural elucidation of impurities in Cefdinir, a cephalosporin antibiotic (K. Rao et al., 2007). Also, a validated HPLC method for the determination of cefuroxime in human plasma involved derivatives of this compound, showcasing its utility in pharmacokinetics and drug analysis (A. Szlagowska et al., 2010).
Drug Delivery Research
The compound and its analogs are being explored for drug delivery applications. For example, spherical agglomerates of cephalosporin antibiotic crystals, involving derivatives of this compound, have been developed to create drugs for injection. The morphology of these agglomerates, which can impact drug release profiles, was studied in depth (K. Machiya et al., 2008).
Computational and In Silico Studies
The compound has also been the subject of computational studies. In silico determination of binding free energy and bonding interactions between monosubstituted cefovecin (an analog of this compound) and Pseudomonas Aeruginosa lipase was conducted to understand its binding affinity and interaction mechanism, proving its relevance in computational drug design (O. Ikpeazu et al., 2017).
Properties
Molecular Formula |
C16H17N9O5S2 |
---|---|
Molecular Weight |
479.5 g/mol |
IUPAC Name |
7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(5-methyltetrazol-2-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
InChI |
InChI=1S/C16H17N9O5S2/c1-6-20-23-24(21-6)3-7-4-31-14-10(13(27)25(14)11(7)15(28)29)19-12(26)9(22-30-2)8-5-32-16(17)18-8/h5,10,14H,3-4H2,1-2H3,(H2,17,18)(H,19,26)(H,28,29)/b22-9+ |
InChI Key |
XSPUSVIQHBDITA-LSFURLLWSA-N |
Isomeric SMILES |
CC1=NN(N=N1)CC2=C(N3C(C(C3=O)NC(=O)/C(=N/OC)/C4=CSC(=N4)N)SC2)C(=O)O |
Canonical SMILES |
CC1=NN(N=N1)CC2=C(N3C(C(C3=O)NC(=O)C(=NOC)C4=CSC(=N4)N)SC2)C(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.